Cas no 93982-14-0 (Hexanedioic acid, mono(nonylphenyl)ester (9CI))

Hexanedioic acid, mono(nonylphenyl)ester (9CI) structure
93982-14-0 structure
Product Name:Hexanedioic acid, mono(nonylphenyl)ester (9CI)
CAS No:93982-14-0
MF:C21H32O4
MW:348.476387023926
CID:819127
PubChem ID:44152680
Update Time:2025-04-19

Hexanedioic acid, mono(nonylphenyl)ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Hexanedioic acid, mono(nonylphenyl)ester (9CI)
    • 6-(2-nonylphenoxy)-6-oxohexanoic acid
    • nonylphenyl hydrogen adipate
    • 93982-14-0
    • DTXSID70240118
    • EINECS 301-205-0
    • NS00062722
    • Inchi: 1S/C21H32O4/c1-2-3-4-5-6-7-8-13-18-14-9-10-15-19(18)25-21(24)17-12-11-16-20(22)23/h9-10,14-15H,2-8,11-13,16-17H2,1H3,(H,22,23)
    • InChI Key: JTGBFUOKEMPUSH-UHFFFAOYSA-N
    • SMILES: O(C(CCCCC(=O)O)=O)C1C=CC=CC=1CCCCCCCCC

Computed Properties

  • Exact Mass: 348.23005950g/mol
  • Monoisotopic Mass: 348.23005950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 15
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 63.6Ų
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